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Compound of Interest

Compound Name: 4-Acetyl-morpholine-3-carbonitrile

CAS No.: 77873-74-6

Cat. No.: B1624681

Get Quote

Executive Summary
Scaling the production of

-functionalized cyclic amines presents two primary challenges: controlling the exothermicity of
oxidation and safely managing cyanide reagents. This protocol utilizes Flow Electrochemistry to
perform a Shono oxidation, converting N-acetylmorpholine to the stable intermediate N-acetyl-
3-methoxymorpholine.[1] This intermediate subsequently undergoes nucleophilic substitution
with Trimethylsilyl cyanide (TMSCN) to yield the target nitrile.

Key Advantages of this Protocol:

Safety: Decouples the oxidation step from the cyanation step; eliminates the need for

explosive peroxide/metal oxidants.

Scalability: The electrochemical flow cell allows linear scale-up by numbering up cells or

increasing electrode surface area, avoiding thermal runaway.
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Purity: The intermediate N-acetyl-3-methoxymorpholine can be distilled, ensuring high purity

before the critical cyanation step.[1]

Retrosynthetic Analysis & Pathway
The synthesis relies on the electrochemical generation of an N-acyliminium ion pool, trapped

initially by methanol, and then substituted by a cyanide nucleophile.
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Figure 1: Two-stage synthesis pathway utilizing Shono oxidation and Lewis-acid mediated

cyanation.[1]

Detailed Experimental Protocol
Step 1: Electrochemical Methoxylation (Shono
Oxidation)
This step is performed in a continuous flow electrolysis cell to maximize mass transfer and heat

dissipation.

Reagents:

Substrate: N-Acetylmorpholine (1.0 equiv).[1]

Solvent: Methanol (Anhydrous).[1]

Electrolyte: Tetraethylammonium tetrafluoroborate (

, 0.05 equiv).

Equipment:

Flow Electrolysis Cell (e.g., IKA ElectraSyn flow or custom parallel plate).
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Anode: Graphite or Reticulated Vitreous Carbon (RVC).[1]

Cathode: Stainless Steel or Platinum-plated Titanium.[1]

Protocol:

Preparation: Dissolve N-acetylmorpholine (1.0 M) and

(0.05 M) in methanol.

Flow Setup: Pump the solution through the electrochemical cell at a flow rate corresponding

to a residence time of 10–15 minutes.

Electrolysis: Apply a constant current density of 50–100 mA/cm².

Target Charge: 2.2 – 2.5 F/mol (Faradays per mole).[1]

Cooling: Maintain cell temperature at 10–20°C using a chiller (reaction is slightly

exothermic).

Workup:

Concentrate the effluent under reduced pressure to recover Methanol (recycle).

The residue is a mixture of the product and electrolyte.

Add Ethyl Acetate (EtOAc) to precipitate the electrolyte (

is insoluble in EtOAc). Filter and recycle the electrolyte.

Purification: Distill the filtrate under vacuum (bp ~110°C @ 2 mmHg) to obtain N-acetyl-3-

methoxymorpholine as a clear oil.

Expected Yield: 85–92%.[1]

Step 2: Nucleophilic Cyanation
The methoxy group is a "dummy" leaving group, activated by a Lewis Acid to regenerate the N-

acyliminium ion, which is then trapped by cyanide.
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Reagents:

Intermediate: N-Acetyl-3-methoxymorpholine (1.0 equiv).[1]

Reagent: Trimethylsilyl cyanide (TMSCN) (1.2 equiv).[1]

Catalyst: Boron trifluoride diethyl etherate (

) (1.1 equiv).[1]

Solvent: Dichloromethane (DCM) or Toluene (anhydrous).[1]

Protocol:

Setup: Charge a glass-lined reactor with N-acetyl-3-methoxymorpholine and DCM (5 mL/g).

Cool to 0°C under Nitrogen atmosphere.[1]

Addition 1: Add TMSCN dropwise over 20 minutes, maintaining temperature < 5°C.

Addition 2 (Critical): Add

dropwise over 30 minutes. Caution: Exothermic.[1][2][3]

Note: The solution may turn slightly yellow.

Reaction: Allow to warm to room temperature (20–25°C) and stir for 3–5 hours. Monitor by

TLC or HPLC (disappearance of methoxy intermediate).

Quench: Cool to 0°C. Slowly add saturated aqueous

to quench the Lewis acid and any excess TMSCN. Warning: HCN gas potential—ensure
efficient fume extraction.

Extraction: Separate phases. Extract aqueous layer with DCM (2x).[1]

Purification: Dry organic layers over

, filter, and concentrate.
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The crude product often solidifies.[2] Recrystallize from EtOAc/Hexanes or perform silica

plug filtration if necessary.[1]

Expected Yield: 80–88%.[1][4]

Process Flow & Scale-Up Logic
For pilot-scale production (>1 kg), a continuous process is recommended to minimize the

inventory of hazardous intermediates.[1]
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Figure 2: Process Flow Diagram (PFD) for the integrated electrosynthesis and cyanation.

Critical Quality Attributes (CQA) & Troubleshooting
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Parameter Specification Impact of Deviation Corrective Action

Current Density 50–100 mA/cm²

Too High: Anode

passivation, tar

formation.[1] Too Low:

Slow reaction,

incomplete

conversion.

Clean electrodes by

reversing polarity

briefly; Optimize flow

rate.

Water Content < 0.1% (in Step 2)

High: Hydrolysis of

and TMSCN;

formation of amide

byproduct.

Ensure strict

anhydrous conditions;

dry DCM over

molecular sieves.[1]

Temperature (Step 2)
0°C

25°C

> 30°C:

Decomposition of

intermediate; lower

yield.

Verify chiller capacity;

control addition rate of

Lewis Acid.

Electrolyte Removal > 95% removal

Residual Salt:

Interferes with Lewis

Acid in Step 2.[1]

Ensure thorough

precipitation with

EtOAc or use

membrane filtration.[1]

Safety & Industrial Hygiene
Cyanide Hazard: Although TMSCN is less volatile than HCN, it hydrolyzes to release HCN

upon contact with moisture or acid.

Mandatory: Calibrated HCN sensors in the fume hood/reactor suite.

Antidote: Hydroxocobalamin (Cyanokit) must be available on-site.[1]

Hydrogen Evolution: The electrolysis step generates

gas at the cathode.

Requirement: The flow setup must have a gas-liquid separator and nitrogen sweep to

prevent explosive headspace mixtures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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